2-((4-oxo-3-(m-tolyl)-4,6-dihydro-3H-spiro[benzo[h]quinazoline-5,1'-cyclopentan]-2-yl)thio)acetamide

• Molecular Formula: C25H25N3O2S
• Molecular Weight: 431.6 g/mol
• IUPAC Name: 2-[3-(3-methylphenyl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-2-yl]sulfanylacetamide
• InChI: InChI=1S/C25H25N3O2S/c1-16-7-6-9-18(13-16)28-23(30)21-22(27-24(28)31-15-20(26)29)19-10-3-2-8-17(19)14-25(21)11-4-5-12-25/h2-3,6-10,13H,4-5,11-12,14-15H2,1H3,(H2,26,29)
• InChI Key: TVJXNXIVSNAUPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCC5)N=C2SCC(=O)N

Description

2-((4-oxo-3-(m-tolyl)-4,6-dihydro-3H-spiro[benzo[h]quinazoline-5,1’-cyclopentan]-2-yl)thio)acetamide is a complex organic compound belonging to the class of spiro compounds. These compounds are characterized by a unique structure where two rings are connected through a single atom. The compound features a quinazoline core, which is a fused heterocyclic system known for its diverse biological activities.

Preparation Methods

The synthesis of 2-((4-oxo-3-(m-tolyl)-4,6-dihydro-3H-spiro[benzo[h]quinazoline-5,1’-cyclopentan]-2-yl)thio)acetamide involves multiple steps. One common synthetic route includes the reaction of 4-amino-3-carbethoxy-1,2-dihydrospiro(naphthalene-2,1′-cycloalkanes) with p-tolylisothiocyanate, resulting in the formation of 4-oxo-2-thioxo-3-p-tolyl-1,2,3,4,5,6-hexahydro(benzo[h]quinazoline-5,1′-cycloalkanes). This intermediate can then be alkylated using various halo compounds to yield the corresponding S-alkyl derivatives .

Chemical Reactions Analysis

2-((4-oxo-3-(m-tolyl)-4,6-dihydro-3H-spiro[benzo[h]quinazoline-5,1’-cyclopentan]-2-yl)thio)acetamide undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the oxo group to a hydroxyl group.

Substitution: The thioacetamide group can undergo nucleophilic substitution reactions with various electrophiles. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like alkyl halides.

Scientific Research Applications

This compound has significant applications in scientific research, particularly in medicinal chemistry. Quinazoline derivatives are known for their wide range of biological activities, including antibacterial, antifungal, anticancer, and anti-inflammatory properties. The unique structure of 2-((4-oxo-3-(m-tolyl)-4,6-dihydro-3H-spiro[benzo[h]quinazoline-5,1’-cyclopentan]-2-yl)thio)acetamide makes it a valuable scaffold for the development of new therapeutic agents .

Mechanism of Action

The mechanism of action of 2-((4-oxo-3-(m-tolyl)-4,6-dihydro-3H-spiro[benzo[h]quinazoline-5,1’-cyclopentan]-2-yl)thio)acetamide involves its interaction with specific molecular targets. The quinazoline core can inhibit various enzymes and receptors, leading to its diverse biological activities. For example, it may inhibit tyrosine kinases, which are involved in cell signaling pathways related to cancer progression .

Comparison with Similar Compounds

Similar compounds to 2-((4-oxo-3-(m-tolyl)-4,6-dihydro-3H-spiro[benzo[h]quinazoline-5,1’-cyclopentan]-2-yl)thio)acetamide include other quinazoline derivatives such as erlotinib and gefitinib, which are used as anticancer agents. These compounds share the quinazoline core but differ in their substituents, leading to variations in their biological activities and therapeutic applications .